Cas no 1508162-28-4 (4-(4-chloro-3-methoxyphenyl)butan-2-one)

• Product Name: 4-(4-chloro-3-methoxyphenyl)butan-2-one
• CAS No: 1508162-28-4
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5896235
• PubChem ID: 79697506
• Update Time: 2025-05-21

4-(4-chloro-3-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methoxyphenyl)butan-2-one
• AKOS018254702
• 1508162-28-4
• EN300-1984083

• Inchi： 1S/C11H13ClO2/c1-8(13)3-4-9-5-6-10(12)11(7-9)14-2/h5-7H,3-4H2,1-2H3
• InChI Key： VICQXADJUXNBFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CCC(C)=O

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(4-chloro-3-methoxyphenyl)butan-2-one

Research Briefing on 4-(4-chloro-3-methoxyphenyl)butan-2-one (CAS: 1508162-28-4) in Chemical Biology and Pharmaceutical Applications

The compound 4-(4-chloro-3-methoxyphenyl)butan-2-one (CAS: 1508162-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(4-chloro-3-methoxyphenyl)butan-2-one as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the chloro and methoxy substituents on the phenyl ring, contribute to its reactivity and ability to interact with biological targets. Researchers have explored its utility in the development of novel anti-inflammatory and anticancer agents, leveraging its ability to modulate specific signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The results demonstrated that derivatives of 4-(4-chloro-3-methoxyphenyl)butan-2-one exhibited selective COX-2 inhibition with minimal side effects, suggesting its potential as a lead compound for developing safer anti-inflammatory drugs.

Another area of interest is the compound's role in neurodegenerative disease research. Preliminary in vitro studies have shown that 4-(4-chloro-3-methoxyphenyl)butan-2-one can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and amyloid-beta aggregation. These findings, though still in early stages, open new avenues for Alzheimer's disease drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(4-chloro-3-methoxyphenyl)butan-2-one to improve yield and purity. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been successfully applied to its synthesis, aligning with the pharmaceutical industry's push for sustainable manufacturing practices.

Looking ahead, the versatility of 4-(4-chloro-3-methoxyphenyl)butan-2-one positions it as a valuable scaffold for drug discovery. Ongoing research is exploring its potential in combination therapies and as a building block for targeted drug delivery systems. However, further pharmacokinetic and toxicological studies are needed to fully assess its clinical potential.